Cas no 874299-11-3 (1-Cyclopentyl-3-3-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-phenyl-urea)

1-Cyclopentyl-3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea is a boronic ester derivative featuring a urea functional group. This compound is of interest in organic synthesis and medicinal chemistry due to its utility as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions. The presence of the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane moiety enhances stability and handling under ambient conditions, while the cyclopentyl-urea group offers potential for further functionalization. Its well-defined structure and compatibility with palladium-catalyzed transformations make it valuable for constructing complex aryl- or heteroaryl-containing frameworks. The compound is typically employed in the development of pharmaceuticals, agrochemicals, and advanced materials. Proper storage under inert conditions is recommended to maintain its reactivity.
1-Cyclopentyl-3-3-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-phenyl-urea structure
874299-11-3 structure
Product Name:1-Cyclopentyl-3-3-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-phenyl-urea
CAS No:874299-11-3
MF:C18H27BN2O3
MW:330.2296
MDL:MFCD22572048
CID:4658108
PubChem ID:131250577
Update Time:2025-06-13

1-Cyclopentyl-3-3-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-phenyl-urea Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclopentyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
    • 3-cyclopentyl-1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
    • 1-Cyclopentyl-3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
    • AS-55372
    • AKOS037644819
    • N-Cyclopentyl-Na(2)-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
    • CS-0457621
    • D93633
    • 874299-11-3
    • A1-29828
    • DTXSID601142073
    • 1-Cyclopentyl-3-[3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-urea
    • 1-Cyclopentyl-3-3-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-phenyl-urea
    • MDL: MFCD22572048
    • Inchi: 1S/C18H27BN2O3/c1-17(2)18(3,4)24-19(23-17)13-8-7-11-15(12-13)21-16(22)20-14-9-5-6-10-14/h7-8,11-12,14H,5-6,9-10H2,1-4H3,(H2,20,21,22)
    • InChI Key: YLGKLVOKNAWIBF-UHFFFAOYSA-N
    • SMILES: O1B(C2C([H])=C([H])C([H])=C(C=2[H])N([H])C(N([H])C2([H])C([H])([H])C([H])([H])C([H])([H])C2([H])[H])=O)OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 330.2114729g/mol
  • Monoisotopic Mass: 330.2114729g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.6

1-Cyclopentyl-3-3-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-phenyl-urea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM430641-250mg
1-Cyclopentyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
874299-11-3 95%+
250mg
$286 2023-01-19
Chemenu
CM430641-1g
1-Cyclopentyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
874299-11-3 95%+
1g
$794 2023-01-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C905927-50mg
1-cyclopentyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
874299-11-3 95%
50mg
¥907.20 2022-09-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C905927-250mg
1-cyclopentyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
874299-11-3 95%
250mg
¥3,582.00 2022-09-29
eNovation Chemicals LLC
D755467-250mg
1-Cyclopentyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
874299-11-3 95%
250mg
$310 2024-06-06
eNovation Chemicals LLC
D755467-1g
1-Cyclopentyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
874299-11-3 95%
1g
$840 2024-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1528288-50mg
1-Cyclopentyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
874299-11-3 98%
50mg
¥907.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1528288-250mg
1-Cyclopentyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
874299-11-3 98%
250mg
¥3582.00 2024-04-27
TRC
C198085-125mg
1-Cyclopentyl-3-[3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-urea
874299-11-3
125mg
$ 590.00 2022-03-28
TRC
C198085-250mg
1-Cyclopentyl-3-[3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-urea
874299-11-3
250mg
$ 980.00 2022-03-28

Additional information on 1-Cyclopentyl-3-3-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-phenyl-urea

Research Brief on 1-Cyclopentyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea (CAS: 874299-11-3)

The compound 1-Cyclopentyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea (CAS: 874299-11-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 1-Cyclopentyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea as a key intermediate in the synthesis of boron-containing compounds, which are increasingly recognized for their utility in targeted therapies, particularly in oncology. The presence of the boronic ester moiety in this compound enables its use in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry for constructing complex molecular architectures.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a precursor in the development of novel kinase inhibitors. The study reported that derivatives of 1-Cyclopentyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea exhibited potent inhibitory activity against several cancer-associated kinases, with IC50 values in the nanomolar range. These findings suggest its potential as a scaffold for designing next-generation targeted cancer therapies.

Another significant development involves the compound's application in proteolysis-targeting chimeras (PROTACs). A recent Nature Chemical Biology publication detailed how the boronic acid derivative of this compound can be utilized to design heterobifunctional molecules that selectively degrade disease-causing proteins. This approach represents a promising strategy for addressing traditionally 'undruggable' targets in various pathological conditions.

From a synthetic chemistry perspective, advances in the preparation of 1-Cyclopentyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea have been reported, with new methodologies offering improved yields and purity. A 2022 Organic Process Research & Development article described an optimized route that reduces byproduct formation and enhances scalability, addressing previous challenges in large-scale production.

Pharmacokinetic studies of related compounds suggest that the boronic ester moiety may confer favorable drug-like properties, including improved metabolic stability and membrane permeability. However, further research is needed to fully characterize the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of 1-Cyclopentyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea and its derivatives.

In conclusion, 1-Cyclopentyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea (CAS: 874299-11-3) represents a versatile and promising compound in medicinal chemistry with multiple applications in drug discovery. Ongoing research continues to explore its potential as a therapeutic agent and synthetic building block, with particular emphasis on its utility in targeted protein degradation and kinase inhibition strategies.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.